Propanamide, 3,3'-thiobis[N-dodecyl-

• CAS RN: 10508-00-6
• Molecular Formula: C30H60N2O2S
• Molecular Weight: 512.9 g/mol
• IUPAC Name: N-dodecyl-3-[3-(dodecylamino)-3-oxopropyl]sulfanylpropanamide
• InChI: InChI=1S/C30H60N2O2S/c1-3-5-7-9-11-13-15-17-19-21-25-31-29(33)23-27-35-28-24-30(34)32-26-22-20-18-16-14-12-10-8-6-4-2/h3-28H2,1-2H3,(H,31,33)(H,32,34)
• InChI Key: OGZYGXNNROAPTD-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCNC(=O)CCSCCC(=O)NCCCCCCCCCCCC

Description

Propanamide, 3,3'-thiobis[N-dodecyl-'] is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a surfactant that is commonly used in various industrial and laboratory applications. The compound is also known as N,N-bis(dodecylthiocarbonyl)propanamide and is classified as a thiocarbonyl compound.

Mechanism Of Action

The mechanism of action of propanamide, 3,3'-thiobis[N-dodecyl-'] is not fully understood. However, it is believed that the compound works by reducing the surface tension of liquids. This property allows the compound to act as a surfactant and form micelles in the solution.

Biochemical And Physiological Effects

Propanamide, 3,3'-thiobis[N-dodecyl-'] has no known biochemical or physiological effects. However, it is important to note that the compound should be handled with care as it may cause skin irritation and eye damage.

Advantages And Limitations For Lab Experiments

Propanamide, 3,3'-thiobis[N-dodecyl-'] has several advantages and limitations for laboratory experiments. The compound is highly soluble in water, making it easy to use in aqueous solutions. It is also stable under a wide range of pH and temperature conditions. However, the compound may interfere with certain analytical methods and should be used with caution.

Future Directions

There are several future directions for the use of propanamide, 3,3'-thiobis[N-dodecyl-'] in scientific research. One potential application is in the development of new surfactants with improved properties. The compound may also be used in the production of nanomaterials and in the development of new drug delivery systems. Additionally, further research is needed to fully understand the mechanism of action of the compound and its potential applications in various fields.
Conclusion:
Propanamide, 3,3'-thiobis[N-dodecyl-'] is a unique compound that has gained significant attention in scientific research. Its properties as a surfactant make it useful in various industrial and laboratory applications. The compound has several advantages and limitations for laboratory experiments and has several potential future directions for research. Further research is needed to fully understand the mechanism of action of the compound and its potential applications in various fields.

Synthesis Methods

The synthesis of propanamide, 3,3'-thiobis[N-dodecyl-'] involves the reaction of propanoyl chloride with dodecylamine to form N-dodecylpropanamide. This compound is then reacted with carbon disulfide to form N-dodecylthiocarbonylpropanamide. The final step involves the reaction of N-dodecylthiocarbonylpropanamide with hydrogen peroxide to form propanamide, 3,3'-thiobis[N-dodecyl-'].

Scientific Research Applications

Propanamide, 3,3'-thiobis[N-dodecyl-'] has been extensively used in scientific research due to its unique properties. It is commonly used as a surfactant in various industrial and laboratory applications. The compound is also used as a dispersant, emulsifier, and foaming agent. It is widely used in the production of detergents, lubricants, and coatings.